Cas no 119720-60-4 (rac threo-3-Aminononan-2-ol)
rac threo-3-Aminononan-2-ol structure
Product Name:rac threo-3-Aminononan-2-ol
CAS No:119720-60-4
MF:C9H21NO
MW:159.269142866135
CID:895600
PubChem ID:13309848
Update Time:2025-04-19
rac threo-3-Aminononan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- rac threo-3-Aminononan-2-ol
- (2R,3R)-3-aminononan-2-ol
- RAC THREO-3-AMINONONAN-2-OL,BROWN OIL
- (R*,R*)-(±)-3-AMino-2-nonanol
- (2R,3R)-rel-3-AMino-2-nonanol
- 2-Nonanol, 3-amino-, (2R,3R)-rel-
- DTXSID30536261
- J-004187
- 119720-60-4
- Rel-(2R,3R)-3-aminononan-2-ol
-
- Inchi: 1S/C9H21NO/c1-3-4-5-6-7-9(10)8(2)11/h8-9,11H,3-7,10H2,1-2H3/t8-,9-/m1/s1
- InChI Key: SKURPTBUALFOED-RKDXNWHRSA-N
- SMILES: O[C@H](C)[C@@H](CCCCCC)N
Computed Properties
- Exact Mass: 159.16200
- Monoisotopic Mass: 159.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 85.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25000
- LogP: 2.36520
rac threo-3-Aminononan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A618525-100mg |
rac threo-3-Aminononan-2-ol |
119720-60-4 | 100mg |
$ 236.00 | 2023-04-19 | ||
| TRC | A618525-1g |
rac threo-3-Aminononan-2-ol |
119720-60-4 | 1g |
$ 1860.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208280-100 mg |
rac threo-3-Aminononan-2-ol, |
119720-60-4 | 100MG |
¥3,234.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208280-100mg |
rac threo-3-Aminononan-2-ol, |
119720-60-4 | 100mg |
¥3234.00 | 2023-09-05 |
rac threo-3-Aminononan-2-ol Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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